BENGHE Foundational & Exploratory

Check Availability & Pricing

chemical structure and formula of hydrated
calcium ammonium nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitric acid, ammonium calcium salt

Cat. No.: B097632

An In-depth Technical Guide to Hydrated
Calcium Ammonium Nitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrated calcium ammonium nitrate is an inorganic double salt with significant applications in
agriculture as a fertilizer. While its primary utility lies outside the pharmaceutical realm, a
thorough understanding of its chemical structure, formula, and synthesis is pertinent for
researchers in various fields, including materials science and chemistry. This technical guide
provides a comprehensive overview of hydrated calcium ammonium nitrate, focusing on its
chemical identity, synthesis, and characterization.

Chemical Structure and Formula

The most common and stable form of hydrated calcium ammonium nitrate is a decahydrate
with the chemical formula 5Ca(NO3)2-NHaNOs-10H20.[1][2][3][4][5] This formula indicates that
the crystal lattice is composed of five units of calcium nitrate, one unit of ammonium nitrate,
and ten molecules of water of hydration.

The structure is a complex ionic lattice. Calcium (Ca2*) and ammonium (NHas*) cations are
present, along with nitrate (NOs~) anions. The water molecules are incorporated into the crystal
structure, contributing to its stability.
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A visualization of the constituent ions and their relationship within the hydrated double salt is
presented below.

Conceptual Diagram of Hydrated Calcium Ammonium Nitrate
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Caption: Relationship of components in hydrated calcium ammonium nitrate.

Physicochemical Properties

A summary of the key physicochemical properties of hydrated calcium ammonium nitrate is
provided in the table below.
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Property Value Reference(s)
Chemical Formula 5Ca(N0Os3)2:NHaNOs3:-10H20 [L1121[31[41[5]
Molar Mass 1080.71 g/mol

White to yellowish crystalline
Appearance ] ) [4]

solid or prills
Solubility Highly soluble in water [4]
Hygroscopicity Hygroscopic [4]

Experimental Protocols
Synthesis of Hydrated Calcium Ammonium Nitrate

The synthesis of 5Ca(NOs)2-NH4NOs-10Hz0 is typically achieved through the crystallization
from a solution containing a stoichiometric ratio of calcium nitrate and ammonium nitrate.

Materials:

¢ Calcium nitrate tetrahydrate (Ca(NOs3)2-4H20)
o Ammonium nitrate (NH4aNO3)

» Deionized water

Procedure:

¢ Molar Calculation: Calculate the required mass of calcium nitrate tetrahydrate and
ammonium nitrate to achieve a 5:1 molar ratio.

o Dissolution: In a beaker, dissolve the calculated amounts of calcium nitrate tetrahydrate and
ammonium nitrate in a minimal amount of hot deionized water. Stir the solution until all salts
are completely dissolved.

» Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an
ice bath can promote crystallization.
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« Isolation: Collect the formed crystals by vacuum filtration.

e Drying: Wash the crystals with a small amount of cold deionized water and then dry them in
a desiccator over a suitable drying agent.

The workflow for the synthesis is illustrated in the following diagram.
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Synthesis Workflow for Hydrated Calcium Ammonium Nitrate
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Caption: A flowchart of the synthesis process.
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Characterization Techniques

Powder XRD is employed to confirm the crystalline phase of the synthesized product.
Sample Preparation: The crystalline sample is finely ground to a homogenous powder.

Instrumentation and Parameters (Typical):

Instrument: A standard powder X-ray diffractometer.

X-ray Source: Cu Ka radiation (A = 1.5406 A).

Voltage and Current: 40 kV and 40 mA.

Scan Range (20): 10° to 80°.

Step Size: 0.02°.

Scan Speed: 2°/min.

The resulting diffraction pattern should be compared with reference patterns for
5Ca(NO3)2:NH4NO3-10H20 to confirm its identity.[2]

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to
study the thermal behavior of the hydrated salt, including dehydration and decomposition.

Sample Preparation: A small, accurately weighed amount of the crystalline sample (typically 5-
10 mg) is placed in an aluminum or ceramic pan.

Instrumentation and Parameters (Typical):

Instrument: A simultaneous DSC-TGA instrument.

Temperature Range: Ambient to 500 °C.

Heating Rate: 10 °C/min.

Atmosphere: Inert (e.g., Nitrogen) or oxidative (e.g., Air) at a constant flow rate.
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The TGA curve will show mass loss corresponding to the loss of water molecules and
subsequent decomposition, while the DSC curve will indicate the endothermic or exothermic
nature of these transitions.

FTIR spectroscopy is used to identify the functional groups present in the compound, namely
the nitrate and ammonium ions, and the water of hydration.

Sample Preparation (ATR method): A small amount of the powdered sample is placed directly
onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation and Parameters (Typical):

Instrument: An FTIR spectrometer equipped with an ATR accessory.

Spectral Range: 4000 to 400 cm—1,

Resolution: 4 cm~1.

Number of Scans: 16-32.

Characteristic absorption bands for the nitrate group (around 1380 cm~* and 830 cm~1), the
ammonium group (around 3150 cm~t and 1400 cm~1), and water (broad peak around 3400
cm~1) should be observed.

Data Presentation

The following table summarizes the expected outcomes from the characterization techniques.
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Technique Expected Results

A diffraction pattern matching the reference for

Powder XRD
5Ca(NOs3)2:NH4NOs-10H20.
Stepwise mass loss in the TGA corresponding
to the 10 water molecules, followed by

DSC-TGA decomposition at higher temperatures. The DSC
will show endothermic peaks for dehydration
and decomposition.

FTIR Characteristic absorption bands for NOs~, NHa*,
and Hz20 functional groups.

Conclusion

This technical guide has provided a detailed overview of the chemical structure, formula,
synthesis, and characterization of hydrated calcium ammonium nitrate, specifically
5Ca(N0Os3)2-NH4aNOs-10H20. The provided experimental protocols offer a foundation for the
laboratory preparation and analysis of this double salt. While its primary application is in
agriculture, the information presented is valuable for researchers across various scientific
disciplines requiring a comprehensive understanding of this inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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calcium-ammonium-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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